Cas no 191604-91-8 (2-Methoxy-5-(trifluoromethoxy)benzoyl chloride)

• Product Name: 2-Methoxy-5-(trifluoromethoxy)benzoyl chloride
• CAS No: 191604-91-8
• MF: C₉H₆ClF₃O₃
• MW: 254.590352535248
• CID: 3142781
• PubChem ID: 3580596
• Update Time: 2025-08-05

2-Methoxy-5-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(trifluoromethoxy)benzoyl chloride
• JS-4301
• 2-Methoxy-5-trifluoromethoxybenzoyl Chloride
• 2-methoxy-5-(trifluoromethoxy)benzoylchloride
• AKOS015956950
• SCHEMBL2580242
• DTXSID801246801
• 191604-91-8

• MDL： MFCD04115959
• Inchi： 1S/C9H6ClF3O3/c1-15-7-3-2-5(16-9(11,12)13)4-6(7)8(10)14/h2-4H,1H3
• InChI Key： RUAKPPHFBCDTSH-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CC=1OC)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 253.9957562Da
• Monoisotopic Mass: 253.9957562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų